Cas no 1805181-77-4 (4-Bromopyrimidine-5-methanol)

• Product Name: 4-Bromopyrimidine-5-methanol
• CAS No: 1805181-77-4
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• CID: 4826627
• Update Time: 2025-11-07

4-Bromopyrimidine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromopyrimidine-5-methanol

• Inchi： 1S/C5H5BrN2O/c6-5-4(2-9)1-7-3-8-5/h1,3,9H,2H2
• InChI Key： CJSJJABPYVDEOU-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CN=1)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• XLogP3: 0.3
• Topological Polar Surface Area: 46

Additional information on 4-Bromopyrimidine-5-methanol

Chemical Profile of 4-Bromopyrimidine-5-methanol (CAS No. 1805181-77-4)

4-Bromopyrimidine-5-methanol, identified by its Chemical Abstracts Service (CAS) number 1805181-77-4, is a significant intermediate in the field of pharmaceutical and agrochemical research. This heterocyclic compound features a bromine substituent at the 4-position and a hydroxymethyl group at the 5-position of a pyrimidine core, making it a versatile building block for synthesizing more complex molecules.

The pyrimidine scaffold is a fundamental motif in organic chemistry, particularly in medicinal chemistry, due to its structural similarity to nucleic acid bases. The presence of both bromine and hydroxymethyl functional groups on the pyrimidine ring provides unique reactivity that allows for further functionalization through various chemical transformations. These include nucleophilic substitution reactions, cross-coupling reactions, and condensation reactions, which are pivotal in constructing pharmacophores for drug discovery.

In recent years, 4-Bromopyrimidine-5-methanol has garnered attention in the development of novel therapeutic agents. Its applications span across different therapeutic areas, with particular interest in oncology and antiviral treatments. The bromine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups. This modularity is crucial for designing molecules with optimized biological activity.

One of the most compelling aspects of 4-Bromopyrimidine-5-methanol is its role in synthesizing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, researchers can develop selective inhibitors that target specific kinases. For instance, derivatives of 4-Bromopyrimidine-5-methanol have been explored as inhibitors of tyrosine kinases, which are key players in tumor growth and metastasis.

Moreover, the hydroxymethyl group at the 5-position offers opportunities for further derivatization into ethers, esters, or even sugars, which can enhance solubility and bioavailability of drug candidates. This flexibility makes 4-Bromopyrimidine-5-methanol a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying its structure, chemists can identify the most potent and selective analogs.

Recent advancements in computational chemistry have further accelerated the use of 4-Bromopyrimidine-5-methanol in drug discovery. Molecular modeling techniques allow researchers to predict how different substituents will interact with biological targets, thereby guiding the design of more effective compounds. These computational approaches complement traditional high-throughput screening methods, providing a more efficient pipeline for identifying lead compounds.

The agrochemical sector has also benefited from the versatility of 4-Bromopyrimidine-5-methanol. Pyrimidine-based compounds are known for their herbicidal and fungicidal properties. By leveraging the reactivity of this intermediate, scientists have developed novel agrochemicals that offer improved efficacy and environmental safety. The ability to fine-tune the structure of these compounds ensures that they target specific pests or pathogens while minimizing harm to non-target organisms.

In conclusion, 4-Bromopyrimidine-5-methanol (CAS No. 1805181-77-4) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new therapeutic targets and sustainable agricultural solutions, the importance of this compound is likely to grow further.